2-[(4'-methyl-4-biphenylyl)oxy]-N-(2-methylphenyl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[4-(4-methylphenyl)phenoxy]acetamide
• InChI: InChI=1S/C22H21NO2/c1-16-7-9-18(10-8-16)19-11-13-20(14-12-19)25-15-22(24)23-21-6-4-3-5-17(21)2/h3-14H,15H2,1-2H3,(H,23,24)
• InChI Key: FPACDVKTYXWYGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3C
• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol

Description

Synthesis Analysis

The synthesis of acetamides and derivatives related to 2-[(4'-methyl-4-biphenylyl)oxy]-N-(2-methylphenyl)acetamide involves complex chemical reactions. For instance, Ghazzali et al. (2012) discuss the microwave-assisted synthesis of similar compounds, highlighting the efficiency and effectiveness of such methods in producing derivatives with potential biological activities (Ghazzali et al., 2012).

Molecular Structure Analysis

Studies on the molecular structure of related acetamides reveal detailed insights into their conformation and bonding. For example, Arjunan et al. (2009) utilized spectroscopic techniques and quantum chemical investigations to elucidate the structural characteristics of similar compounds, offering a foundation for understanding the molecular structure of 2-[(4'-methyl-4-biphenylyl)oxy]-N-(2-methylphenyl)acetamide (Arjunan et al., 2009).

Chemical Reactions and Properties

The chemical properties of such compounds are influenced by their molecular structure. Ishmaeva et al. (2015) explored the conformations and chemical reactivity of similar acetamide derivatives, providing insight into the factors that govern their chemical behaviors and potential reactions (Ishmaeva et al., 2015).

Physical Properties Analysis

The physical properties of these compounds, including solubility, melting point, and crystalline structure, are crucial for their practical applications. Gowda et al. (2007) studied the crystal structure of a related compound, revealing the impact of molecular conformation on its physical properties (Gowda et al., 2007).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interaction with other molecules, are essential for understanding the compound's potential uses. Zanoza et al. (2016) conducted a study on the hemolytic properties of 4,4’-dihydroxybiphenyl derivatives, which can offer insights into the chemical properties of 2-[(4'-methyl-4-biphenylyl)oxy]-N-(2-methylphenyl)acetamide (Zanoza et al., 2016).

Scientific Research Applications

Antimicrobial Agents

Oxazolidinones, a class of compounds with antibacterial properties, demonstrate significant in vitro activities against a variety of clinically important human pathogens. Studies on oxazolidinone analogs, such as U-100592 and U-100766, show potent antibacterial activity against methicillin-susceptible and resistant Staphylococcus aureus, Enterococcus faecalis, and other significant bacterial strains without rapid resistance development (Zurenko et al., 1996).

Photocatalytic Degradation

Research into the degradation of pharmaceuticals, such as acetaminophen, has led to the development of advanced materials for environmental remediation. Graphene/titanium dioxide nanotube composites have been synthesized to enhance photocatalytic degradation of acetaminophen, demonstrating up to 96% degradation under specific conditions (Tao et al., 2015).

Antifungal Agents

A study on 2-(2-oxo-morpholin-3-yl)-acetamide derivatives identified them as effective antifungal agents against Candida and Aspergillus species. Modifications to the molecular structure improved plasma stability while maintaining antifungal activity, highlighting the potential for developing new antifungal therapies (Bardiot et al., 2015).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules to exert its effect. The mechanism of action for “2-[(4’-methyl-4-biphenylyl)oxy]-N-(2-methylphenyl)acetamide” is not provided in the available sources.

Safety and Hazards

Information about the safety and hazards associated with “2-[(4’-methyl-4-biphenylyl)oxy]-N-(2-methylphenyl)acetamide” is not available in the retrieved sources.